2-fluoro-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide

• IUPAC Name: 2-fluoro-N-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)benzamide
• InChI: InChI=1S/C17H19FN2OS/c18-15-6-2-1-5-14(15)17(21)19-11-16(13-7-10-22-12-13)20-8-3-4-9-20/h1-2,5-7,10,12,16H,3-4,8-9,11H2,(H,19,21)
• InChI Key: PKHIAIFJKFPBLG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(CNC(=O)C2=CC=CC=C2F)C3=CSC=C3
• Molecular Formula: C17H19FN2OS
• Molecular Weight: 318.4 g/mol

Description

2-fluoro-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 'compound 1' and has been extensively studied for its chemical properties, synthesis methods, biochemical and physiological effects, and mechanisms of action.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide involves the inhibition of tubulin polymerization, which is essential for cell division. This compound binds to the colchicine site of tubulin, which prevents the formation of microtubules, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 2-fluoro-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide exhibits significant biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-fluoro-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide in lab experiments is its significant anticancer activity against various cancer cell lines. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-fluoro-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide. One of the major directions is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the study of the compound's potential applications in other fields, such as neurodegenerative diseases and infectious diseases. Additionally, further studies are needed to investigate the compound's mechanism of action and its effects on normal cells.

Synthesis Methods

The synthesis of 2-fluoro-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide involves several steps. The initial step involves the reaction of 2-bromobenzoyl chloride with 2-amino-2-(thiophen-3-yl)ethanol in the presence of a base to form the intermediate 2-(2-bromobenzoyl)amino-2-(thiophen-3-yl)ethanol. This intermediate is then reacted with pyrrolidine in the presence of a base to form the final product.

Scientific Research Applications

2-fluoro-N-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide has been extensively studied for its potential applications in various fields. One of the major applications of this compound is in the field of cancer research. Studies have shown that this compound exhibits significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer.